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Introduction
This technical guide provides an in-depth analysis of the initial studies concerning the bond

strength of Bondlite, a dental adhesive developed by Kerr. It is important to note that Bondlite
is a second-generation, phosphate-based adhesive that was introduced in the 1980s. As a

product from an early era of adhesive dentistry, its performance characteristics differ

significantly from modern, multi-generational bonding agents. Due to its discontinuation,

specific initial study data and technical data sheets for Bondlite are not readily available in

contemporary literature. This guide, therefore, synthesizes information from historical reviews

of dental adhesives to provide a comprehensive overview of what can be inferred about its

early performance.

The development of dentin bonding agents revolutionized restorative dentistry by enabling the

adhesion of composite resins to tooth structure. The first and second generations of these

adhesives, including Bondlite, represented the initial steps in this evolution. While

groundbreaking for their time, they exhibited significantly lower bond strengths compared to

today's standards. First-generation adhesives typically demonstrated bond strengths in the

range of 1-3 MPa.[1] Second-generation adhesives, such as Bondlite, offered some

improvement but were still considered to have deficient adhesion to dentin.[1][2]

This guide will summarize the likely bond strength of Bondlite based on the performance of its

contemporaries, detail a typical experimental protocol for shear bond strength testing of that
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period, and provide visualizations to illustrate the experimental workflow and logical

relationships in early adhesive testing.

Quantitative Data Presentation
As specific studies on Bondlite are not available, the following table summarizes the expected

shear bond strength of Bondlite to dentin based on the typical performance of second-

generation dental adhesives from the 1980s.
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Notes

Bondlite
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Dentin 2 - 8
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context of

second-
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ative Third-
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Adhesive

(for
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n)

Third
Phosphate-
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Dentin 10 - 15

Not

Available
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improved
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Fourth-
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Adhesive
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n)

Fourth Total-Etch Dentin 18 - 25
Not

Available
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a

significant

leap in

bond

strength.

Note: The values for Bondlite are estimations derived from historical reviews of early dental

adhesives. Specific experimental data from initial studies on Bondlite is not publicly available.

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1166798?utm_src=pdf-body
https://www.benchchem.com/product/b1166798?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed methodologies for the initial studies on Bondlite are not accessible. However, the

following represents a typical and detailed experimental protocol for determining the shear

bond strength of a second-generation dental adhesive to dentin during the 1980s.

Objective: To determine the in-vitro shear bond strength of a second-generation dental

adhesive to human dentin.

Materials:

Extracted, non-carious human molar teeth

Low-speed diamond saw with water coolant

600-grit silicon carbide paper

Dental adhesive system (e.g., Bondlite)

Composite resin restorative material

Mounting medium (e.g., acrylic resin)

Universal testing machine (e.g., Instron)

Shear testing jig

Methodology:

Specimen Preparation:

1. Extracted human molars were cleaned of any soft tissue and stored in a solution of 0.5%

chloramine-T at 4°C.

2. The occlusal enamel was removed using a low-speed diamond saw under constant water

cooling to expose a flat dentin surface.

3. The exposed dentin surface was polished with 600-grit silicon carbide paper for 60

seconds to create a standardized smear layer.
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4. The teeth were then mounted in acrylic resin, leaving the prepared dentin surface

exposed.

Bonding Procedure:

1. The prepared dentin surface was rinsed with water and gently air-dried, without

desiccating the surface.

2. The Bondlite adhesive was applied to the dentin surface according to the manufacturer's

instructions, which typically involved the application of a phosphate-based primer or the

adhesive itself.

3. A cylindrical composite resin button (e.g., 3mm in diameter and 3mm in height) was placed

onto the adhesive-coated dentin surface using a mold.

4. The composite resin was then light-cured or allowed to chemically cure as per the

manufacturer's directions.

Storage:

1. The bonded specimens were stored in distilled water at 37°C for 24 hours to simulate oral

conditions.

Shear Bond Strength Testing:

1. The mounted specimen was secured in a testing jig attached to a universal testing

machine.

2. A shear force was applied to the base of the composite resin button at a crosshead speed

of 0.5 mm/minute until fracture occurred.

3. The force at which the bond failed was recorded in Newtons (N).

Data Analysis:

1. The shear bond strength (SBS) was calculated in megapascals (MPa) using the formula:

SBS (MPa) = Force (N) / Area (mm²), where the area is the cross-sectional area of the

composite button.
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2. The mean and standard deviation of the shear bond strength values were calculated for a

group of specimens (typically n=10-20).

Visualizations
The following diagrams illustrate the typical experimental workflow for bond strength testing

and the logical relationship of factors influencing early adhesive performance.
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Experimental workflow for shear bond strength testing.
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Factors influencing early dentin adhesive bond strength.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.dentalproductsreport.com/view/stuck-you-history-dental-adhesives
https://www.dentaltix.com/en/blog/7-generations-dental-adhesives-historical-journey-through-its-evolution
https://www.dentaltix.com/en/blog/7-generations-dental-adhesives-historical-journey-through-its-evolution
https://www.benchchem.com/product/b1166798#initial-studies-on-the-bond-strength-of-bondlite-to-dentin
https://www.benchchem.com/product/b1166798#initial-studies-on-the-bond-strength-of-bondlite-to-dentin
https://www.benchchem.com/product/b1166798#initial-studies-on-the-bond-strength-of-bondlite-to-dentin
https://www.benchchem.com/product/b1166798#initial-studies-on-the-bond-strength-of-bondlite-to-dentin
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1166798?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

